Cas no 90111-72-1 (3-Cyclohexyl-1H-1,2,4-triazol-5-amine)

• Product Name: 3-Cyclohexyl-1H-1,2,4-triazol-5-amine
• CAS No: 90111-72-1
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• MDL: MFCD00755379
• CID: 994579
• PubChem ID: 3162005
• Update Time: 2025-11-02

3-Cyclohexyl-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexyl-1H-1,2,4-triazol-5-amine
• 5-cyclohexyl-1H-1,2,4-triazol-3-amine
• 5-Cyclohexyl-2H-[1,2,4]triazol-3-ylamine
• 3-Amino-5-cyclohexyl-1,2,4-triazol
• 5-Amino-3-cyclohexyl-1,2,4-triazol
• MLS000718589
• HMS2691G14
• HMS1697O02
• BBL028910
• STL221680
• 3-Amino-5-cyclohexyl[1,2,4]triazole
• SMR000290857
• T4981
• 5-Cyclohexyl-2H-[1,2,4]triazol-3-ylamine, Ald
• SY079332
• SCHEMBL11138215
• W17622
• 5-Cyclohexyl-2H-[1,2,4]triazol-3-ylamine, AldrichCPR
• 2504202-51-9
• MFCD00755379
• A860899
• DTXSID70390309
• CS-0060791
• EN300-871529
• 5-Cyclohexyl-1,2-dihydro-3h-1,2,4-triazol-3-imine
• 90111-72-1
• CHEMBL465081
• DS-18631
• AKOS005174528
• 5-Cyclohexyl-4H-1,2,4-triazol-3-amine
• FT-0677550
• AKOS010531735
• AKOS000640153
• Z2616432585
• 1H-1,2,4-triazol-3-amine, 5-cyclohexyl-, nitrate (1:1)
• ALBB-014880

• MDL： MFCD00755379
• Inchi： 1S/C8H14N4/c9-8-10-7(11-12-8)6-4-2-1-3-5-6/h6H,1-5H2,(H3,9,10,11,12)
• InChI Key： MHKYLXXPZPFWRK-UHFFFAOYSA-N
• SMILES： N1C(C2CCCCC2)=NC(N)=N1

Computed Properties

• Exact Mass: 166.12200
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.6

Experimental Properties

• Boiling Point: 388.8°C at 760 mmHg
• PSA: 67.59000
• LogP: 2.01580

3-Cyclohexyl-1H-1,2,4-triazol-5-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-Cyclohexyl-1H-1,2,4-triazol-5-amine

3-Cyclohexyl-1H-1,2,4-triazol-5-amine (CAS No. 90111-72-1): A Comprehensive Guide to Properties, Applications, and Market Trends

3-Cyclohexyl-1H-1,2,4-triazol-5-amine (CAS No. 90111-72-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This 1,2,4-triazole derivative features a unique molecular structure combining a cyclohexyl group with a triazole-amine moiety, making it valuable for various applications. Researchers and industry professionals frequently search for information about its synthesis methods, biological activity, and potential commercial uses.

The compound's molecular formula is C₈H₁₄N₄, with a molecular weight of 166.23 g/mol. Its triazole ring system contributes to interesting chemical properties, including moderate water solubility and stability under various pH conditions. Recent studies highlight its potential as a building block for pharmaceutical intermediates, particularly in developing novel therapeutic agents. The cyclohexyl substituent enhances lipophilicity, which is crucial for drug design targeting membrane-bound proteins.

In current pharmaceutical research trends, scientists are exploring 3-Cyclohexyl-1H-1,2,4-triazol-5-amine as a potential scaffold for kinase inhibitors and antimicrobial agents. The global focus on antibiotic resistance has increased interest in novel triazole-containing compounds, as they often demonstrate broad-spectrum activity against resistant pathogens. This compound's structural features make it particularly interesting for medicinal chemistry applications, with several patent applications mentioning its derivatives in recent years.

The agrochemical industry has shown growing interest in 90111-72-1 and related compounds for developing next-generation plant protection agents. As sustainable agriculture becomes a priority worldwide, researchers are investigating its potential as a precursor for eco-friendly fungicides. The triazole-amine structure appears in several commercially successful agrochemicals, suggesting promising applications for this specific derivative.

From a synthetic chemistry perspective, 3-Cyclohexyl-1H-1,2,4-triazol-5-amine can be prepared through various routes, including cyclization reactions of appropriate precursors. Recent advancements in green chemistry have led to improved synthetic methods with higher yields and reduced environmental impact. These developments address the pharmaceutical industry's growing demand for sustainable synthetic approaches to heterocyclic compounds.

Market analysis indicates steady growth in demand for specialized triazole derivatives, driven by pharmaceutical and agricultural applications. The compound 90111-72-1 occupies a niche position in this market, with limited but growing commercial availability. Pricing trends show moderate fluctuations based on raw material costs and manufacturing scale, typical for such specialized fine chemicals.

Quality control and analytical characterization of 3-Cyclohexyl-1H-1,2,4-triazol-5-amine typically involve HPLC, NMR spectroscopy, and mass spectrometry techniques. These methods ensure purity standards required for research and potential commercial applications. Recent publications have described novel analytical approaches to characterize similar triazole-containing compounds with greater accuracy and efficiency.

Safety considerations for handling 90111-72-1 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during handling. Material safety data sheets provide detailed information about storage conditions and compatibility with other chemicals.

The future outlook for 3-Cyclohexyl-1H-1,2,4-triazol-5-amine appears promising, particularly in drug discovery programs targeting infectious diseases and metabolic disorders. Its structural versatility allows for numerous modifications, making it valuable for combinatorial chemistry approaches. As computational drug design methods advance, the demand for such well-characterized building blocks will likely increase.

Researchers frequently inquire about the commercial availability of 90111-72-1 from specialty chemical suppliers. While not as widely available as some common reagents, several manufacturers offer it in research quantities with varying purity grades. The compound's niche status means lead times may be longer than for more common chemicals, and prices reflect its specialized nature.

In conclusion, 3-Cyclohexyl-1H-1,2,4-triazol-5-amine represents an interesting case study in the growing importance of heterocyclic compounds for modern chemical applications. Its dual potential in pharmaceutical and agrochemical development, combined with recent synthetic advancements, positions it as a compound worth watching in coming years. As research continues to uncover new applications, this triazole derivative may transition from a research chemical to a more commercially significant substance.